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Compound of Interest

Compound Name: Flubi-2

Cat. No.: B12406869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Flubi-2, a specialized fluorescent probe for intracellular pH measurement. The information

herein is compiled for professionals in research and drug development who require a detailed

understanding of this compound's characteristics and methodologies for its application.

Introduction
Flubi-2 is the fluorescent, hydrolyzed product of the membrane-permeable probe Flubida-2.[1]

Flubida-2, a conjugate of biotin and fluorescein diacetate, is a non-fluorescent molecule

designed to cross cell membranes. Once inside a cell, endogenous esterases cleave the

diacetate groups, yielding the fluorescent and membrane-impermeant Flubi-2. This mechanism

allows for the targeted delivery and entrapment of the pH-sensitive dye within the cytosol. The

presence of a biotin moiety on the molecule enables its use in conjunction with avidin or

streptavidin fusion proteins, allowing for precise pH measurements in specific subcellular

compartments.[1] Flubi-2 is primarily utilized as a calibration standard for fluorescence-based

pH measurements and for direct microinjection into cells to probe local pH environments.[1][2]

Physical and Chemical Properties
The core physical and chemical properties of Flubi-2 are summarized in the tables below.

These data are essential for the proper handling, storage, and application of the compound in a

laboratory setting.
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Table 1: General and Physical Properties
Property Value

Chemical Formula C₃₉H₄₄N₄O₈S

Molecular Weight 728.85 g/mol

Appearance Yellow solid

Solubility Soluble in DMSO

Storage Conditions -20°C, protect from light

Table 2: Spectroscopic and Functional Properties
Property Value

Excitation Maximum (λex) 492 nm (at pH 9)

Emission Maximum (λem) 517 nm (at pH 9)

pKa ~6.5 - 7.0

Cell Permeability Membrane impermeant

Mechanism of Action and Experimental Workflow
The utility of Flubi-2 as a targeted intracellular pH probe is predicated on the intracellular

hydrolysis of its precursor, Flubida-2. The following diagram illustrates this process.
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Caption: Mechanism of Flubi-2 generation and use.

The experimental workflow for utilizing Flubida-2 to generate intracellular Flubi-2 for pH

measurements typically involves the steps outlined in the diagram below.
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Caption: General workflow for intracellular pH measurement.

Experimental Protocols
The following are representative protocols for the characterization and use of Flubi-2.

Determination of Fluorescence Spectra and pKa
Objective: To determine the pH-dependent fluorescence properties and the pKa of Flubi-2.

Materials:
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Flubi-2

Anhydrous DMSO

A series of pH buffers (e.g., citrate, phosphate, borate) covering a range from pH 4 to 10

Fluorometer

Quartz cuvettes

Procedure:

Prepare a concentrated stock solution of Flubi-2 in anhydrous DMSO (e.g., 1-10 mM).

For each pH value to be tested, dilute the Flubi-2 stock solution into the corresponding pH

buffer to a final concentration in the low micromolar range (e.g., 1-5 µM). Ensure the final

DMSO concentration is low (<0.1%) to avoid solvent effects.

For each pH sample, record the fluorescence excitation spectrum by scanning excitation

wavelengths from 350 nm to 510 nm while monitoring emission at 517 nm.

For each pH sample, record the fluorescence emission spectrum by exciting at 492 nm and

scanning emission wavelengths from 500 nm to 600 nm.

To determine the pKa, plot the fluorescence intensity at 517 nm (with excitation at 492 nm)

as a function of pH.

Fit the resulting data to the Henderson-Hasselbalch equation or a sigmoidal dose-response

curve to calculate the pKa.

In Situ pH Calibration in Live Cells
Objective: To calibrate the intracellular Flubi-2 fluorescence signal to absolute pH values.

Materials:

Cells loaded with Flubi-2 (from Flubida-2 incubation)
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Calibration buffer (high K+ buffer, e.g., 120 mM KCl, 20 mM NaCl, 1 mM MgCl₂, 10 mM

HEPES)

Nigericin (a K+/H+ ionophore)

A series of calibration buffers adjusted to known pH values (e.g., 6.0, 6.5, 7.0, 7.5, 8.0)

Fluorescence microscope or plate reader

Procedure:

Load cells with Flubi-2 by incubating with its precursor, Flubida-2, as described in the

workflow.

Wash the cells with the high K+ calibration buffer (at a neutral pH, e.g., 7.0).

Add nigericin (e.g., 10 µM) to the cells in the high K+ buffer. This will equilibrate the

intracellular pH with the extracellular pH.

Sequentially perfuse the cells with the high K+ calibration buffers of varying known pH

values.

At each pH step, measure the fluorescence intensity of the intracellular Flubi-2.

Generate a calibration curve by plotting the fluorescence intensity ratio (if using a ratiometric

dye) or intensity against the known pH of the buffer.

This curve can then be used to convert the fluorescence measurements from experimental

cells into intracellular pH values.

Signaling Pathway and Logical Relationships
Flubi-2 itself is not known to be involved in or modulate any specific signaling pathways. It is a

passive reporter of proton concentration. Its logical relationship within a targeted experiment is

to provide a readout of the local pH environment, which may be influenced by various cellular

processes or signaling events. The targeting of Flubi-2 via its biotin tag to an avidin-fusion

protein allows for the specific measurement of pH in the vicinity of that protein, providing insight

into the localized effects of signaling pathways on organellar or cytosolic pH.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12406869?utm_src=pdf-body
https://www.benchchem.com/product/b12406869?utm_src=pdf-body
https://www.benchchem.com/product/b12406869?utm_src=pdf-body
https://www.benchchem.com/product/b12406869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway
(e.g., growth factor signaling)

Cellular Process
(e.g., ion transport, metabolism)

modulates

Local pH Change

induces

Targeted Flubi-2
(at avidin-fusion protein)

is detected by

Change in
Fluorescence Signal

reports as

Click to download full resolution via product page

Caption: Logical relationship of Flubi-2 in a signaling context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Flubi-2: A Technical Guide to a Targeted Fluorescent pH
Indicator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406869#flubi-2-physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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